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Compound of Interest

Compound Name: IPN60090

Cat. No.: B8118264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of IPN60090, a potent and selective glutaminase-1 (GLS-1) inhibitor currently in

clinical development for solid tumors.[1][2][3] Given the absence of a publicly available Safety

Data Sheet (SDS) for IPN60090, this guidance is based on its known physicochemical

properties, its mechanism of action as an antineoplastic agent, and established safety

protocols for handling hazardous research chemicals.

Core Safety Principles
IPN60090 is an orally active, small molecule inhibitor of GLS1, an enzyme crucial for the

proliferation of many cancer cells.[1][4] As with any potent, biologically active compound, it

should be handled with care to minimize exposure. The following personal protective

equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling IPN60090 to ensure that the

appropriate PPE is selected. The following table outlines the minimum recommended PPE.
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Operation Required PPE Notes

Weighing and preparing

solutions

- Nitrile gloves (double-gloving

recommended)- Safety glasses

with side shields or safety

goggles- Lab coat- Respiratory

protection (e.g., N95 respirator

or a powered air-purifying

respirator (PAPR) for highly

concentrated or aerosol-

generating procedures)

Perform in a chemical fume

hood or a ventilated balance

enclosure.

Cell culture and in vitro assays
- Nitrile gloves- Lab coat-

Safety glasses

All manipulations of cell

cultures treated with IPN60090

should be performed in a

biological safety cabinet

(BSC).

In vivo studies (animal

handling)

- Nitrile gloves- Lab coat or

disposable gown- Safety

glasses

Handle animals dosed with

IPN60090 in a ventilated cage

changing station or a BSC.

Animal waste should be

considered contaminated.

Waste disposal

- Nitrile gloves (double-gloving

recommended)- Lab coat-

Safety glasses or face shield

Follow specific waste disposal

procedures outlined below.

Operational Plans: Step-by-Step Guidance
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store IPN60090 in a cool, dry, and well-ventilated area, away from incompatible

materials. The solid form is typically stable at room temperature, but always refer to the

supplier's recommendations. For solutions, follow the recommended storage conditions to

ensure stability.

Solubility: IPN60090 is soluble in DMSO.[4]
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Procedure:

Perform all weighing and solution preparation in a chemical fume hood.

Use appropriate PPE as outlined in the table above.

To prepare a stock solution, add the appropriate volume of solvent to the vial of IPN60090.

Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, date of

preparation, and your initials.

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).

Clean: Wearing appropriate PPE, carefully collect the absorbed material and place it in a

sealed container for hazardous waste disposal. Clean the spill area with a suitable detergent

and water.

Report: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Disposal Plan
As IPN60090 is an antineoplastic agent, all waste generated must be treated as hazardous

chemical waste.[5]
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Waste Type Disposal Procedure

Solid Waste

- Contaminated PPE (gloves, gowns, etc.):

Place in a designated hazardous waste

container lined with a yellow bag for "trace

chemotherapy waste."[6]- Unused solid

IPN60090: Dispose of as bulk chemotherapy

waste in a designated, clearly labeled

hazardous waste container (often black).[6]

Liquid Waste

- Aqueous solutions containing IPN60090:

Collect in a designated, sealed, and clearly

labeled hazardous waste container.- Organic

solvent solutions (e.g., DMSO stocks): Collect in

a separate, compatible, and clearly labeled

hazardous waste container. Do not mix with

aqueous waste.

Sharps

- Needles, syringes, etc., contaminated with

IPN60090: Dispose of in a puncture-resistant

sharps container specifically designated for

chemotherapy waste.[5]

All hazardous waste must be disposed of through your institution's EHS-approved waste

management program.

Quantitative Data Summary
The following table summarizes key quantitative data for IPN60090 based on published

research.[1][4]
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Parameter Value Reference

GLS1 IC50 31 nM [1][4]

A549 Cell Proliferation IC50 26 nM [4]

Kinetic Aqueous Solubility (pH

7.4)
>100 µM [1]

Molecular Weight 453.5 g/mol [1]

Experimental Protocols
This assay is a dual-coupled enzyme assay that indirectly measures the conversion of

glutamine to glutamate. The IC50 value is determined from the mean of at least three

independent experiments.[1]

The A549 lung carcinoma cell line is used to assess the cellular potency of IPN60090. Cells are

treated with varying concentrations of the compound, and cell viability is measured after a set

incubation period. The IC50 value represents the concentration at which a 50% inhibition of cell

proliferation is observed and is determined from the mean of at least three independent

experiments.[1][4]
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Caption: Workflow for the safe handling and disposal of IPN60090.
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Caption: Simplified signaling pathway of GLS1 inhibition by IPN60090.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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